Cas no 1806981-04-3 (5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile)

5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile is a high-purity pyridine derivative with a unique structural configuration, featuring cyano, difluoromethyl, and nitro functional groups. This compound is primarily utilized as a key intermediate in pharmaceutical and agrochemical synthesis, offering versatility in heterocyclic chemistry applications. Its electron-withdrawing substituents enhance reactivity, making it valuable for nucleophilic substitution and cyclization reactions. The presence of difluoromethyl and nitrile groups contributes to its potential as a building block for bioactive molecules, including fungicides and herbicides. Strict quality control ensures consistency for research and industrial use. Its stability under controlled conditions allows for reliable handling in synthetic workflows.

5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile structure

1806981-04-3 structure

Product name:5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile

CAS No:1806981-04-3

MF:C₉H₄F₂N₄O₂

MW:238.15046787262

CID:4878770

5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile
- Inchi： 1S/C9H4F2N4O2/c10-9(11)7-6(1-2-12)14-4-5(3-13)8(7)15(16)17/h4,9H,1H2
- InChI Key： QUYLJTZIUCIDBU-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(C#N)=CN=C1CC#N)[N+](=O)[O-])F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 391
Topological Polar Surface Area: 106
XLogP3: 0.7

5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029039102-1g	5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile	1806981-04-3	95%	1g	$2,866.05	2022-03-31
Alichem	A029039102-250mg	5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile	1806981-04-3	95%	250mg	$1,078.00	2022-03-31
Alichem	A029039102-500mg	5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile	1806981-04-3	95%	500mg	$1,802.95	2022-03-31

5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile Related Literature

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Additional information on 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile

Comprehensive Overview of 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile (CAS No. 1806981-04-3)

5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile (CAS No. 1806981-04-3) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a cyano group, a difluoromethyl moiety, and a nitro substituent, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, crop protection, and material science.

The growing interest in 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile aligns with broader trends in sustainable chemistry and green synthesis. With increasing demand for eco-friendly agrochemicals and precision medicine, this compound’s role as a building block for nitrogen-containing heterocycles has become a hot topic. Searches related to "nitropyridine derivatives in drug design" or "difluoromethylpyridine applications" often highlight its relevance. Its CAS No. 1806981-04-3 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability in global supply chains.

From a structural perspective, the presence of both electron-withdrawing (nitro, cyano) and electron-donating (difluoromethyl) groups in 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile enables diverse reactivity patterns. This property is particularly valuable in medicinal chemistry, where such compounds are explored for their potential as kinase inhibitors or antimicrobial agents. Recent publications have also investigated its utility in catalysis and polymer science, addressing queries like "nitropyridine-based catalysts" or "fluorinated pyridines in materials."

In agrochemical research, 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile is studied for its role in developing next-generation pesticides with improved efficacy and environmental safety. The difluoromethyl group is known to enhance metabolic stability, a feature highly sought after in crop protection agents. This aligns with trending searches such as "sustainable pesticide intermediates" or "fluorinated pyridine herbicides," reflecting the industry’s shift toward greener solutions.

Handling and storage of CAS No. 1806981-04-3 require adherence to standard laboratory protocols, given its sensitivity to light and moisture. Suppliers often emphasize its purity (>98%) and provide detailed spectroscopic data (NMR, HPLC) to meet the stringent requirements of academic and industrial users. The compound’s molecular formula and weight are frequently referenced in technical datasheets, catering to queries like "nitropyridine acetonitrile solubility" or "synthesis of cyano-substituted pyridines."

Looking ahead, 5-Cyano-3-(difluoromethyl)-4-nitropyridine-2-acetonitrile is poised to play a pivotal role in emerging technologies such as AI-driven drug discovery and high-throughput screening. Its structural complexity and functional diversity make it a valuable asset for computational chemists and synthetic biologists. As the scientific community continues to explore its potential, this compound remains a subject of cutting-edge research and innovation.